3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide
Overview
Description
3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide, also known as CPSP, is a chemical compound that has been synthesized for potential use in scientific research. CPSP belongs to the class of sulfonamide compounds, which have been studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide is not fully understood, but it is thought to involve the inhibition of certain enzymes, such as carbonic anhydrase, through binding to the active site of the enzyme.
Biochemical and physiological effects:
3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, which may have implications for the treatment of certain diseases, such as glaucoma and epilepsy. 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide has also been shown to have anti-inflammatory and analgesic effects, which may have potential applications in the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide in lab experiments is its potential to selectively inhibit certain enzymes, which may allow for more targeted studies of biological processes. However, one limitation of using 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide, including further studies on its mechanism of action and potential applications in the treatment of various diseases. Additionally, there may be potential for the development of new compounds based on the structure of 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide, which may have improved efficacy and safety profiles.
Synthesis Methods
3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-phenoxyaniline, followed by the addition of propionyl chloride. The resulting product is then purified through column chromatography to obtain pure 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide.
Scientific Research Applications
3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide has been studied for its potential use in various scientific research applications, including as a tool to study the role of sulfonamide compounds in biological processes. 3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide has been shown to have inhibitory effects on certain enzymes, such as carbonic anhydrase, which are involved in various physiological processes.
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO4S/c22-16-10-12-18(13-11-16)28(25,26)15-14-21(24)23-19-8-4-5-9-20(19)27-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYFRNNXFATYFAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chlorophenyl)sulfonyl-N-(2-phenoxyphenyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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